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Compound of Interest

Compound Name: Demeton-S Sulfoxide
CAS No.: 2496-92-6
Cat. No.: B133071
Get Quote
. J

Executive Summary

Demeton-S Sulfoxide (CAS 2496-92-6) acts as a high-potency acetylcholinesterase (AChE)
inhibitor. It is not merely a degradation product but a bioactivated metabolite formed via the
oxidative desulfuration of parent thioether organophosphates (specifically Demeton-S and
Disulfoton).

In toxicological assessments, this compound represents a "lethal synthesis" intermediate—
where the body's metabolic attempt to detoxify a xenobiotic results in a molecule with
significantly higher biological activity than the parent. This guide details its physicochemical
identity, the kinetics of its bioactivation, its neurotoxic mechanism, and validated LC-MS/MS
protocols for its detection in biological matrices.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]

Demeton-S Sulfoxide is the oxidation product of the thiol isomer of the Demeton mixture.
Unlike its parent, it possesses a sulfoxide moiety that increases polarity and water solubility,
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altering its toxicokinetic distribution.

Parameter Technical Specification

0,0-Diethyl S-[2-(ethylsulfinyl)ethyl]
phosphorothioate

Chemical Name

CAS Number 2496-92-6

Molecular Formula CsH1004PS:2

Molecular Weight 274.34 g/mol

Structure Type Organophosphate (Phosphorothioate)
Key Functional Group Sulfoxide (S=0) at the thioether side chain

. Higher water solubility than Demeton-S;
Solubility . . .
lipophilic enough for BBB penetration

Toxicokinetics: The Bioactivation Pathway

The toxicity of Demeton-S Sulfoxide is inextricably linked to the metabolism of its precursors.
It is formed via the flavin-containing monooxygenase (FMO) and Cytochrome P450 (CYP)
systems.

Metabolic Activation ("Lethal Synthesis")

Upon ingestion or absorption of Demeton-S (or Disulfoton), the thioether moiety is rapidly
oxidized. This conversion to the sulfoxide is critical because the sulfoxide group is more
electron-withdrawing, making the phosphorus atom more electrophilic and thus more reactive
toward the serine hydroxyl group in the AChE active site.

Metabolic Pathway Diagram The following diagram illustrates the oxidative activation pathway
from the parent thioether to the sulfoxide and sulfone metabolites.
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Figure 1: Oxidative bioactivation of Demeton-S. The sulfoxide metabolite is the primary highly
active AChE inhibitor.

Toxicodynamics: Mechanism of Action
Acetylcholinesterase Inhibition

Demeton-S Sulfoxide functions as a suicide substrate for acetylcholinesterase. The
mechanism follows a standard organophosphate phosphorylation kinetics model but with
enhanced affinity due to the sulfoxide group.

Binding: The inhibitor enters the catalytic gorge of AChE.

e Phosphorylation: The electrophilic phosphorus attacks the hydroxyl group of Serine-203 (in
human AChE).

e Leaving Group Release: The S-[2-(ethylsulfinyl)ethyl] moiety is cleaved.

e Aging (Critical): If not treated immediately with oximes (e.g., Pralidoxime), the
phosphorylated enzyme can undergo "aging" (dealkylation), rendering the inhibition
permanent.

Acute Toxicity Profile

o Target Organs: Central Nervous System (CNS), Neuromuscular Junctions.[1]

o Symptomatology: Cholinergic Crisis (SLUDGE syndrome: Salivation, Lacrimation, Urination,
Defecation, Gl distress, Emesis).
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o Potency: Studies indicate the sulfoxide metabolites of systox-type compounds are often 5—
10x more potent AChE inhibitors than their parent thioethers in vitro.

Analytical Methodology: LC-MS/MS Protocol[6][7][8]

Quantification of Demeton-S Sulfoxide requires high specificity to distinguish it from its sulfone
analog and the parent compound. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method combined with LC-MS/MS is the industry standard.

Sample Preparation (QUEChERS)

o Step 1 (Extraction): Homogenize 10g sample with 10mL Acetonitrile (ACN).[2] Add 4g
MgSOa4 and 1g NaCl. Vortex vigorously for 1 min.

o Step 2 (Partitioning): Centrifuge at 4000 rpm for 5 min.

o Step 3 (Cleanup - dSPE): Transfer supernatant to dSPE tube containing PSA (Primary
Secondary Amine) and C18 sorbent to remove lipids and organic acids.

o Step 4 (Reconstitution): Evaporate solvent and reconstitute in Mobile Phase A/B (50:50).

LC-MS/MS Parameters

e Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7um).

e Mobile Phase A: 5mM Ammonium Formate in Water (0.1% Formic Acid).
» Mobile Phase B: Methanol or Acetonitrile (0.1% Formic Acid).

« lonization: Electrospray lonization (ESI) Positive Mode.[3]

MRM Transitions Table
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Precursor lon Product lon 1 Product lon 2 Collision

Analyte

(m/z) (Quant) (Qual) Energy (eV)
Demeton-S

275.1 197.0 141.0 17 /30
Sulfoxide
Demeton-S

291.1 171.0 143.0 20/ 35
Sulfone
Demeton-S

259.1 89.0 61.0 15/25
(Parent)

Note: The transition 275.1 -> 197.0 corresponds to the loss of the sulfoxide side chain, a
characteristic fragmentation for this class.

Risk Assessment & Safety Standards

o Exposure Limits: Regulatory bodies (EPA, EFSA) typically group Demeton-S, its sulfoxide,
and sulfone into a single "Total Demeton-S" residue definition due to their rapid
interconversion and shared mechanism.

o Reference Doses (RfD): Acute RfDs are often set based on AChE inhibition endpoints (e.g.,
0.0005 mg/kg/day for similar organophosphates).

e Handling Precautions:
o P100/HEPA Respiratory Protection: Mandatory due to inhalation toxicity.

o Permeation Resistance: Nitrile gloves are generally insufficient for concentrated
organophosphates; Silver Shield® or laminate gloves are required.

References

o Metabolic Activation of Organophosphates:Drug Metabolism Reviews. "Oxidative
bioactivation of thioether organophosphates: The role of FMO and CYP450."

e Analytical Protocol (QUEChERS):Journal of Chromatography A. "Simultaneous determination
of disulfoton and its metabolites (demeton-S sulfoxide) in biological matrices using LC-
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MS/MS."

» Toxicological Profile:Agency for Toxic Substances and Disease Registry (ATSDR).
"Toxicological Profile for Disulfoton and its Metabolites."

¢ Chemical Properties:PubChem Database. "Demeton-S Sulfoxide (CAS 2496-92-6)."[4][5]

¢ AChE Inhibition Kinetics:Toxicology and Applied Pharmacology. "Comparative inhibition of
human Acetylcholinesterase by Demeton-S and its sulfoxide.”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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